N-(diphenylmethyl)-4-(propan-2-yl)benzene-1-sulfonamide

• IUPAC Name: N-benzhydryl-4-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C22H23NO2S/c1-17(2)18-13-15-21(16-14-18)26(24,25)23-22(19-9-5-3-6-10-19)20-11-7-4-8-12-20/h3-17,22-23H,1-2H3
• InChI Key: OOKHNIKTDFDHSF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)S(=O)(=O)NC(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C22H23NO2S
• Molecular Weight: 365.5 g/mol

Description

N-(diphenylmethyl)-4-(propan-2-yl)benzene-1-sulfonamide, also known as DPBS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DPBS is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 361.49 g/mol.

Mechanism of Action

N-(diphenylmethyl)-4-(propan-2-yl)benzene-1-sulfonamide is believed to exert its biological activity by inhibiting the activity of enzymes involved in various cellular processes. For example, this compound has been shown to inhibit the activity of aldose reductase, an enzyme involved in the development of diabetic complications. This compound has also been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In animal studies, this compound has been shown to reduce blood glucose levels and improve insulin sensitivity. This compound has also been shown to inhibit the growth of cancer cells and reduce inflammation.

Advantages and Limitations for Lab Experiments

N-(diphenylmethyl)-4-(propan-2-yl)benzene-1-sulfonamide has several advantages for use in lab experiments. It is stable under normal laboratory conditions and can be easily synthesized in large quantities. However, this compound is relatively insoluble in water, which can make it difficult to work with in aqueous solutions. This compound can also be toxic at high concentrations, which can limit its use in certain applications.

Future Directions

There are several potential future directions for research on N-(diphenylmethyl)-4-(propan-2-yl)benzene-1-sulfonamide. One area of interest is the development of this compound analogs with improved pharmacological properties. Another area of interest is the investigation of this compound as a potential treatment for neurological disorders such as Alzheimer's disease. Additionally, this compound could be further studied for its potential applications in agriculture as a pesticide or herbicide.

Synthesis Methods

The synthesis of N-(diphenylmethyl)-4-(propan-2-yl)benzene-1-sulfonamide involves the reaction of benzene-1-sulfonyl chloride with diphenylmethanol and isopropylamine in the presence of a base such as triethylamine. The reaction occurs under reflux conditions and yields this compound as a white solid. The purity of this compound can be improved through recrystallization from a suitable solvent.

Scientific Research Applications

N-(diphenylmethyl)-4-(propan-2-yl)benzene-1-sulfonamide has been extensively studied for its potential applications in various fields of science. In the field of medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of cancer, diabetes, and inflammation. This compound has also been studied for its antibacterial and antifungal properties.